molecular formula C18H21NO3 B299436 Benzyl 2-(2,6-dimethylphenoxy)ethylcarbamate

Benzyl 2-(2,6-dimethylphenoxy)ethylcarbamate

Cat. No. B299436
M. Wt: 299.4 g/mol
InChI Key: WCXAWMWEBWSZBK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Benzyl 2-(2,6-dimethylphenoxy)ethylcarbamate, also known as DEET, is a chemical compound that is widely used as an insect repellent. It was first developed by the United States Army in 1946 and has since become one of the most commonly used insect repellents in the world. DEET is effective against a wide range of insects, including mosquitoes, ticks, and fleas, and is considered to be one of the most effective insect repellents available.

Mechanism of Action

The exact mechanism of action of Benzyl 2-(2,6-dimethylphenoxy)ethylcarbamate is not fully understood, but it is believed to work by interfering with the insect's ability to locate its host. This compound is thought to mask the scent of the host and confuse the insect's sense of smell, making it more difficult for the insect to locate its target.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects on insects. It has been shown to interfere with the insect's ability to detect carbon dioxide, which is an important cue for locating hosts. This compound has also been shown to affect the insect's nervous system, causing it to become disoriented and less able to locate its target.

Advantages and Limitations for Lab Experiments

Benzyl 2-(2,6-dimethylphenoxy)ethylcarbamate is widely used in laboratory experiments due to its effectiveness as an insect repellent. It is particularly useful in studies on mosquito behavior and disease transmission. However, this compound does have some limitations. It can be toxic to some species of insects, and its effectiveness can be reduced by factors such as temperature and humidity.

Future Directions

There are a number of future directions for research on Benzyl 2-(2,6-dimethylphenoxy)ethylcarbamate. One area of focus is on the development of new insect repellents that are more effective and less toxic than this compound. Another area of research is on the impact of this compound on human health and the environment. There is also ongoing research on the mechanisms of action of this compound and how it affects insect behavior.

Synthesis Methods

Benzyl 2-(2,6-dimethylphenoxy)ethylcarbamate can be synthesized through a multi-step process starting with 2,6-dimethylphenol and benzyl chloride. The first step involves the reaction of 2,6-dimethylphenol with thionyl chloride to form 2,6-dimethylphenyl chloride. This is then reacted with sodium cyanide to form 2,6-dimethylphenyl cyanide, which is further reacted with benzyl chloride to form this compound.

Scientific Research Applications

Benzyl 2-(2,6-dimethylphenoxy)ethylcarbamate has been extensively studied for its insect repellent properties and is widely used in scientific research. It is used in studies on mosquito behavior, disease transmission, and insecticide resistance. This compound is also used in studies on the effectiveness of different insect repellents and their impact on human health and the environment.

properties

Molecular Formula

C18H21NO3

Molecular Weight

299.4 g/mol

IUPAC Name

benzyl N-[2-(2,6-dimethylphenoxy)ethyl]carbamate

InChI

InChI=1S/C18H21NO3/c1-14-7-6-8-15(2)17(14)21-12-11-19-18(20)22-13-16-9-4-3-5-10-16/h3-10H,11-13H2,1-2H3,(H,19,20)

InChI Key

WCXAWMWEBWSZBK-UHFFFAOYSA-N

SMILES

CC1=C(C(=CC=C1)C)OCCNC(=O)OCC2=CC=CC=C2

Canonical SMILES

CC1=C(C(=CC=C1)C)OCCNC(=O)OCC2=CC=CC=C2

solubility

15.8 [ug/mL]

Origin of Product

United States

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